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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the basicity of calcium hydroxide
(Ca(OH)₂) and sodium hydroxide (NaOH), two critical alkaline compounds frequently utilized in

research and industrial applications. This analysis is supported by quantitative data, detailed

experimental protocols, and visualizations to facilitate a thorough understanding of their

respective chemical properties.

Physicochemical Properties and Brønsted-Lowry
Basicity
Sodium hydroxide is unequivocally the stronger Brønsted-Lowry base in aqueous solutions.

This is primarily attributed to its high solubility and complete dissociation, leading to a

significantly higher concentration of hydroxide ions (OH⁻) compared to calcium hydroxide,

which is only sparingly soluble.
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Property
Calcium Hydroxide
(Ca(OH)₂)

Sodium Hydroxide (NaOH)

Molar Mass 74.09 g/mol 40.00 g/mol

pKb pKb1 ≈ 1.37, pKb2 ≈ 2.43 ≈ 0.0[1]

Solubility in Water
1.73 g/L at 20°C (sparingly

soluble)[2][3]

1110 g/L at 20°C (highly

soluble)[4]

pH of Saturated Solution (at

25°C)
~12.45[5]

Not applicable due to high

solubility

pH of 1M Solution (at 25°C)
Not attainable due to low

solubility
14

Dissociation in Water
Incomplete due to low

solubility
Nearly 100%

Note: The pKb of NaOH is often cited as 0.0, reflecting its status as a strong base that fully

dissociates.

The dissociation of these bases in water can be visualized as follows:
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Sodium Hydroxide Dissociation
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Dissociation of NaOH and Ca(OH)₂ in water.

Experimental Determination of Basicity
The difference in basicity can be experimentally quantified through pH measurements and acid-

base titrations.

Experimental Protocol: Comparative pH Measurement
Objective: To compare the pH of a saturated calcium hydroxide solution and a sodium

hydroxide solution of a known concentration.

Materials:

Calcium hydroxide powder
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Sodium hydroxide pellets

Deionized water

Calibrated pH meter

Magnetic stirrer and stir bar

Beakers and graduated cylinders

Procedure:

Preparation of Saturated Ca(OH)₂ Solution:

1. Add an excess of calcium hydroxide powder to a beaker containing 100 mL of deionized

water.

2. Stir the suspension vigorously for several minutes using a magnetic stirrer.

3. Allow the undissolved solid to settle.

4. Carefully decant the clear supernatant (the saturated solution) into a clean beaker.

Preparation of 1M NaOH Solution:

1. Carefully weigh 4.00 g of sodium hydroxide pellets and dissolve them in approximately 80

mL of deionized water in a beaker.

2. Once dissolved and cooled to room temperature, transfer the solution to a 100 mL

volumetric flask and dilute to the mark with deionized water.

pH Measurement:

1. Immerse the calibrated pH electrode into the saturated calcium hydroxide solution and

record the stable pH reading.

2. Rinse the pH electrode thoroughly with deionized water.
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3. Immerse the electrode into the 1M sodium hydroxide solution and record the stable pH

reading.

Experimental Protocol: Acid-Base Titration
Objective: To compare the titration curves of calcium hydroxide and sodium hydroxide with a

strong acid.

Materials:

Saturated calcium hydroxide solution

1M Sodium hydroxide solution

Standardized 0.1M Hydrochloric acid (HCl)

Phenolphthalein indicator

Buret, pipettes, and flasks

Procedure:

Pipette 25.0 mL of the saturated calcium hydroxide solution into an Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator.

Titrate with the standardized 0.1M HCl solution until the pink color disappears. Record the

volume of HCl added.

Repeat the titration with 25.0 mL of the 1M sodium hydroxide solution.

The experimental workflow can be summarized as follows:
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Workflow for comparative acid-base titration.

Lewis Basicity
In the context of Lewis acid-base theory, both calcium hydroxide and sodium hydroxide act as

Lewis bases. The hydroxide ion (OH⁻) is the electron-pair donor. The Lewis basicity is

therefore dependent on the availability of these hydroxide ions. Due to its complete

dissociation, sodium hydroxide provides a much higher concentration of free hydroxide ions in

solution, making it a more potent Lewis base in practice for reactions in aqueous media.

Both hydroxides can react with Lewis acids. For instance, the calcium ion (Ca²⁺) can be

considered a Lewis acid that accepts electron pairs from the hydroxide ions (Lewis bases) to

form the Lewis acid-base adduct, Ca(OH)₂. Similarly, Na⁺ and OH⁻ form the adduct NaOH.
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Calcium Hydroxide Adduct

Sodium Hydroxide Adduct
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Lewis acid-base adduct formation.

Thermal Stability
Calcium hydroxide and sodium hydroxide exhibit significantly different thermal stabilities.

Compound
Decomposition
Temperature

Products of
Decomposition

Calcium Hydroxide ~580°C
Calcium Oxide (CaO) and

Water (H₂O)

Sodium Hydroxide
Melts at 318°C, Boils at

1388°C without decomposition
Gaseous NaOH at boiling point

Calcium hydroxide decomposes at a relatively moderate temperature, making it useful in

processes where a controlled release of water and formation of a basic oxide is required. In
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contrast, sodium hydroxide is thermally very stable, a property that is advantageous in high-

temperature applications where a strong base is needed in a molten state.

Conclusion
While both calcium hydroxide and sodium hydroxide are important bases, their properties

and, consequently, their applications differ significantly.

Sodium hydroxide is a strong, highly soluble base, making it ideal for applications requiring a

high concentration of hydroxide ions, such as in titrations, chemical synthesis, and industrial

cleaning processes. Its high thermal stability also allows for its use at elevated temperatures.

Calcium hydroxide is a moderately strong base with low solubility. This property makes it

suitable for applications where a sustained, controlled release of hydroxide ions is necessary

and a very high pH is not required or desired. Examples include water treatment, soil

amendment, and as a component in mortars and plasters.

The choice between these two bases should be guided by the specific requirements of the

application, including the desired pH, the necessary concentration of hydroxide ions, the

solvent system, and the operating temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b10775802#comparing-the-basicity-of-calcium-
hydroxide-and-sodium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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